Cas no 128746-57-6 (8-((2,5-Dioxopyrrolidin-1-yl)oxy)-8-oxooctanoic acid)

• Product Name: 8-((2,5-Dioxopyrrolidin-1-yl)oxy)-8-oxooctanoic acid
• CAS No: 128746-57-6
• MF: C₁₂H₁₇NO₆
• MW: 271.266484022141
• CID: 2769601
• PubChem ID: 71340631
• Update Time: 2025-07-22

8-((2,5-Dioxopyrrolidin-1-yl)oxy)-8-oxooctanoic acid Chemical and Physical Properties

Names and Identifiers

• 128746-57-6
• G90265
• SCHEMBL337031
• 8-[(2,5-DIOXOPYRROLIDIN-1-YL)OXY]-8-OXOOCTANOIC ACID
• 8-((2,5-Dioxopyrrolidin-1-yl)oxy)-8-oxooctanoic acid
• DTXCID50718522
• 895-372-1
• DB-115169
• DTXSID70767779

• Inchi： 1S/C12H17NO6/c14-9-7-8-10(15)13(9)19-12(18)6-4-2-1-3-5-11(16)17/h1-8H2,(H,16,17)
• InChI Key： NVWKYNBWYYJZTK-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCC(=O)O)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 271.10558726Da
• Monoisotopic Mass: 271.10558726Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 101Ų

Additional information on 8-((2,5-Dioxopyrrolidin-1-yl)oxy)-8-oxooctanoic acid

Recent Advances in the Application of 8-((2,5-Dioxopyrrolidin-1-yl)oxy)-8-oxooctanoic acid (CAS: 128746-57-6) in Chemical Biology and Pharmaceutical Research

The compound 8-((2,5-Dioxopyrrolidin-1-yl)oxy)-8-oxooctanoic acid (CAS: 128746-57-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a linker molecule in bioconjugation and drug delivery systems. This research brief aims to synthesize the latest findings on this compound, highlighting its structural properties, mechanisms of action, and potential therapeutic applications.

Recent studies have demonstrated that 8-((2,5-Dioxopyrrolidin-1-yl)oxy)-8-oxooctanoic acid serves as an effective heterobifunctional crosslinker, facilitating the conjugation of biomolecules such as proteins, peptides, and antibodies with small-molecule drugs or imaging agents. Its unique chemical structure, featuring an N-hydroxysuccinimide (NHS) ester and a carboxyl group, enables selective and stable amide bond formation under mild conditions, making it a valuable tool in targeted drug delivery and diagnostic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized this compound to develop antibody-drug conjugates (ADCs) with enhanced stability and therapeutic efficacy. The NHS ester moiety of 8-((2,5-Dioxopyrrolidin-1-yl)oxy)-8-oxooctanoic acid was employed to covalently attach cytotoxic payloads to monoclonal antibodies, resulting in ADCs with improved pharmacokinetic profiles and reduced off-target effects. This advancement holds promise for the treatment of various cancers, including lymphoma and breast cancer.

Another notable application of this compound is in the field of proteomics, where it has been used to develop novel probes for activity-based protein profiling (ABPP). A recent publication in ACS Chemical Biology detailed the synthesis of a biotinylated derivative of 8-((2,5-Dioxopyrrolidin-1-yl)oxy)-8-oxooctanoic acid, which was successfully employed to label and identify active enzymes in complex biological samples. This approach provides researchers with a powerful tool for studying enzyme function and discovering new drug targets.

Despite these promising developments, challenges remain in optimizing the use of 8-((2,5-Dioxopyrrolidin-1-yl)oxy)-8-oxooctanoic acid for clinical applications. Current research efforts are focused on improving the solubility and stability of conjugates formed with this linker, as well as developing more efficient synthetic routes to produce the compound at scale. Additionally, studies are underway to explore its potential in other therapeutic areas, such as neurodegenerative diseases and autoimmune disorders.

In conclusion, 8-((2,5-Dioxopyrrolidin-1-yl)oxy)-8-oxooctanoic acid (CAS: 128746-57-6) represents a valuable chemical tool with diverse applications in drug development and biological research. Its ability to facilitate stable bioconjugations makes it particularly useful for creating next-generation therapeutics and diagnostic agents. As research in this area continues to advance, we can expect to see further innovations leveraging this compound's unique properties to address unmet medical needs.